2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16FNO4S/c18-16-11-13(6-7-15(16)17(20)21)12-4-3-5-14(10-12)24(22,23)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key: WAVWCNWEQYSVSF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)C(=O)O)F
• Molecular Formula: C17H16FNO4S
• DSSTOX Substance ID: DTXSID10692319
• Molecular Weight: 349.4 g/mol
• CAS RN: 1261941-05-2

Description

2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (FPSA), 95%, is an organic compound that has become increasingly popular in scientific research due to its unique properties. FPSA is a versatile compound with many applications in research, as it can be used as a reagent, a catalyst, or a reactant in various experiments. FPSA is a fluorinated benzoic acid derivative, which has attracted considerable attention in recent years due to its potential in various applications.

Scientific Research Applications

2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has a wide range of applications in scientific research, such as in the fields of biochemistry, organic chemistry, and pharmaceuticals. In biochemistry, 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is used as a reagent for the synthesis of amines, peptides, and other compounds. In organic chemistry, 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is used as a catalyst for the synthesis of various compounds. In pharmaceuticals, 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is used as a reactant in the synthesis of drugs and other active ingredients.

Mechanism of Action

2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% acts as an electron donor, donating electrons to the substrate and thus facilitating the reaction. It can also act as an electron acceptor, accepting electrons from the substrate and thus facilitating the reaction. In addition, 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can also act as a chelating agent, forming a complex with the substrate and thus facilitating the reaction.
Biochemical and Physiological Effects
2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have a positive effect on the metabolism of glucose, as well as a positive effect on the activity of enzymes involved in the metabolism of carbohydrates and lipids. In addition, 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has also been shown to have an antioxidant effect, as well as a protective effect against oxidative stress.

Advantages and Limitations for Lab Experiments

The use of 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments has several advantages. 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a stable compound, meaning that it is not prone to degradation or decomposition. In addition, it is relatively inexpensive, making it an attractive option for research. However, the use of 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments also has several limitations. 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is highly toxic, and should be handled with caution. In addition, 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is volatile, and should be kept in a tightly sealed container to prevent loss.

Future Directions

2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has many potential future applications. For example, it could be used to develop new drugs or to improve existing drugs. In addition, 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could be used in the development of new catalysts for organic synthesis. It could also be used in the development of new materials for use in biotechnology, such as for drug delivery or for tissue engineering. Finally, 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could be used to develop new fluorescent probes for use in biomedical imaging.

Synthesis Methods

2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 2-fluoro-4-hydroxybenzoic acid and 3-(pyrrolidinylsulfonyl)benzene in a solvent such as acetonitrile. The reaction is then followed by a chromatographic purification process to obtain the desired product.